Cas no 78553-60-3 (t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate)

• Product Name: t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate
• CAS No: 78553-60-3
• MF: C₁₆H₂₁NO₅
• MW: 307.34164
• CID: 984259
• PubChem ID: 10590835
• Update Time: 2025-05-24

t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate Chemical and Physical Properties

Names and Identifiers

• t-Butyl (2S)-2-[(Benzyloxycarbonylamino)]-4-oxo-butyrate
• tert-butyl (2S)-4-oxo-2-(phenylmethoxycarbonylamino)butanoate
• (S)-tert-butyl 2-(benzyloxycarbonylamino)-4-oxobutanoate
• SCHEMBL5060739
• DB-321490
• 78553-60-3
• PCYZDYXUDRDZHG-ZDUSSCGKSA-N
• starbld0017191
• DTXSID40442243
• AG-H-15125
• (S)-tert-Butyl 2-(((benzyloxy)carbonyl)amino)-4-oxobutanoate
• CS-0380492
• AKOS027323564
• (S)-tert-Butyl 2-(Cbz-amino)-4-oxobutanoate
• F74377
• 1,1-dimethylethyl (S)-4-oxo-2-[[(phenylmethoxy)carbonyl]amino]butanoate
• t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate

• MDL： MFCD09840150
• Inchi： InChI=1S/C16H21NO5/c1-16(2,3)22-14(19)13(9-10-18)17-15(20)21-11-12-7-5-4-6-8-12/h4-8,10,13H,9,11H2,1-3H3,(H,17,20)/t13-/m0/s1
• InChI Key： PCYZDYXUDRDZHG-ZDUSSCGKSA-N
• SMILES： CC(C)(OC([C@@H](NC(OCC1=CC=CC=C1)=O)CC=O)=O)C

Computed Properties

• Exact Mass: 307.14200
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 85.19000
• LogP: 2.41650

Additional information on t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate

Introduction to t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate (CAS No. 78553-60-3)

t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate, with the CAS number 78553-60-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, exhibits unique properties that make it valuable in various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate comprises several key functional groups, including a benzyloxycarbonyl group and an oxo-butyrate moiety. These components contribute to its reactivity and utility in synthetic chemistry. The benzyloxycarbonyl group, often abbreviated as Boc, is a protecting group commonly used in peptide synthesis to safeguard the amine functionality during various chemical reactions. The oxo-butyrate moiety introduces a carboxylic acid derivative, which can participate in further derivatization and functionalization processes.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (2S) configuration of the stereocenter in t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate makes it a valuable building block for enantioselective synthesis. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of molecular geometry crucial for drug design and development.

One of the most compelling aspects of this compound is its role in the synthesis of peptide mimetics and other bioactive molecules. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The Boc-protected amino group in t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate allows for selective protection and deprotection, enabling researchers to construct complex peptide structures with high precision.

Recent studies have highlighted the utility of this compound in the development of protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. Proteases are enzymes that play essential roles in many biological pathways, and inhibiting their activity can lead to therapeutic benefits. The structural features of t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate make it an ideal candidate for designing potent protease inhibitors by serving as a key intermediate in synthetic pathways.

The compound's versatility extends to its use in medicinal chemistry research. Its ability to undergo various chemical transformations allows chemists to explore new synthetic strategies and develop innovative drug candidates. For instance, the oxo-butyrate moiety can be converted into other functional groups, such as esters or amides, expanding its utility in drug design.

In addition to its pharmaceutical applications, t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate has shown promise in materials science research. Its unique structural properties make it a suitable candidate for developing novel polymers and materials with tailored characteristics. These materials could find applications in various industries, including electronics, coatings, and biodegradable plastics.

The synthesis of this compound typically involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to ensure the correct stereochemical configuration. These synthetic approaches highlight the compound's importance not only as a final product but also as a key intermediate in complex chemical processes.

The growing body of research on t-Butyl (2S)-2-(Benzyloxycarbonylamino)-4-oxo-butyrate underscores its significance in modern chemistry and pharmaceutical science. As new applications and derivatives are discovered, this compound is likely to remain at the forefront of scientific inquiry. Its role in advancing drug development, materials science, and synthetic chemistry continues to inspire innovation and discovery across multiple disciplines.